Cas no 1042904-03-9 (Tert-butyl 4-(cyclopropylmethyl)-3-oxopiperazine-1-carboxylate)
1042904-03-9 structure
Product Name:Tert-butyl 4-(cyclopropylmethyl)-3-oxopiperazine-1-carboxylate
CAS No:1042904-03-9
MF:C13H22N2O3
MW:254.325383663177
CID:2119285
Update Time:2023-08-04
Tert-butyl 4-(cyclopropylmethyl)-3-oxopiperazine-1-carboxylate Chemical and Physical Properties
Names and Identifiers
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- tert-butyl 4-(cyclopropylmethyl)-3-oxopiperazine-1-carboxylate
- ZFJPNXYZVCKTJT-UHFFFAOYSA-N
- 4-cyclopropylmethyl-3-oxopiperazine-1-carboxylic acid tert-butyl ester
- Tert-butyl 4-(cyclopropylmethyl)-3-oxopiperazine-1-carboxylate
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- Inchi: 1S/C13H22N2O3/c1-13(2,3)18-12(17)15-7-6-14(11(16)9-15)8-10-4-5-10/h10H,4-9H2,1-3H3
- InChI Key: ZFJPNXYZVCKTJT-UHFFFAOYSA-N
- SMILES: O=C1CN(C(=O)OC(C)(C)C)CCN1CC1CC1
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 18
- Rotatable Bond Count: 4
- Complexity: 345
- Topological Polar Surface Area: 49.8
Tert-butyl 4-(cyclopropylmethyl)-3-oxopiperazine-1-carboxylate Related Literature
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Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
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Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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